Cas no 2034295-52-6 (3-2-(2,3-dihydro-1H-isoindol-2-yl)-2-oxoethyl-6-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 3-2-(2,3-dihydro-1H-isoindol-2-yl)-2-oxoethyl-6-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2034295-52-6
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• CID: 6072958
• PubChem ID: 119103571
• Update Time: 2025-07-03

3-2-(2,3-dihydro-1H-isoindol-2-yl)-2-oxoethyl-6-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-2-(2,3-dihydro-1H-isoindol-2-yl)-2-oxoethyl-6-methyl-3,4-dihydropyrimidin-4-one
• 3-[2-(1,3-dihydroisoindol-2-yl)-2-oxoethyl]-6-methylpyrimidin-4-one
• 3-(2-(isoindolin-2-yl)-2-oxoethyl)-6-methylpyrimidin-4(3H)-one
• F6543-8592
• AKOS026703355
• 3-[2-(2,3-dihydro-1H-isoindol-2-yl)-2-oxoethyl]-6-methyl-3,4-dihydropyrimidin-4-one
• 2034295-52-6

• Inchi： 1S/C15H15N3O2/c1-11-6-14(19)18(10-16-11)9-15(20)17-7-12-4-2-3-5-13(12)8-17/h2-6,10H,7-9H2,1H3
• InChI Key： OHPDWDNYLHRRNT-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(C)=CC1=O)N1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 269.116426730g/mol
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53Ų

Additional information on 3-2-(2,3-dihydro-1H-isoindol-2-yl)-2-oxoethyl-6-methyl-3,4-dihydropyrimidin-4-one

Introduction to Compound with CAS No. 2034295-52-6 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 2034295-52-6 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 3-2-(2,3-dihydro-1H-isoindol-2-yl)-2-oxoethyl-6-methyl-3,4-dihydropyrimidin-4-one, suggests a complex and multifaceted structure that may contribute to its unique pharmacological properties. This introduction aims to provide a comprehensive overview of the compound, its structural characteristics, potential applications, and recent advancements in research that highlight its significance.

The molecular structure of this compound features a pyrimidinone core, which is a common scaffold in many pharmacologically active molecules. The presence of a dihydroisoindole moiety at the 2-position of the pyrimidine ring adds an additional layer of complexity, potentially influencing both the solubility and bioavailability of the compound. Furthermore, the 2-oxoethyl side chain and the 6-methyl group contribute to the overall steric and electronic properties of the molecule, which are critical factors in determining its biological activity.

In recent years, there has been a growing interest in isoindole derivatives due to their diverse biological activities. These compounds have been explored for their potential in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The specific derivative mentioned here, with its unique structural features, may exhibit novel interactions with biological targets, making it a promising candidate for further investigation.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the pyrimidinone and dihydroisoindole moieties provides a rich chemical space for structural modifications that could enhance its pharmacological profile. Researchers have been employing computational methods to predict how different substitutions might affect the compound's activity. These studies often involve molecular docking simulations to identify potential binding modes with target proteins.

The pyrimidinone core is particularly interesting because it is found in many approved drugs, where it often serves as a key pharmacophore. By leveraging this known scaffold, researchers can design molecules that are more likely to interact effectively with biological systems. The dihydroisoindole moiety adds an additional layer of complexity that could contribute to selective binding or allosteric modulation of target proteins.

Recent studies have also highlighted the importance of understanding the metabolic stability of such compounds. The 2-oxoethyl side chain, while contributing to the overall structure, may also be susceptible to metabolic degradation. Therefore, investigating ways to enhance the metabolic stability while maintaining biological activity is a key focus area for researchers working with this compound.

In addition to its structural features, the compound's potential applications in medicinal chemistry are broad. For instance, it could serve as a starting point for developing new antiviral agents. The pyrimidine ring is known to be a crucial component in many antiviral drugs due to its ability to mimic natural nucleobases and interfere with viral replication processes. By incorporating additional functional groups into this core structure, researchers may be able to develop more effective antiviral therapies.

Another area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes and are often targeted by therapeutic agents. The unique structure of this molecule may allow it to bind selectively to specific kinase isoforms, providing a means to modulate signaling pathways without affecting others.

The synthesis of this compound represents another challenge and opportunity for synthetic chemists. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Recent advances in synthetic methodologies have made it possible to construct complex molecules like this one more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in building the desired framework.

Evaluation of the compound's pharmacokinetic properties is also essential before it can be considered for clinical development. Parameters such as solubility, permeability, and metabolic stability must be carefully assessed to determine if it has the potential to become a viable drug candidate. Computational models can predict these properties based on structural features, but experimental validation remains crucial.

In conclusion, the compound with CAS number 2034295-52-6 represents an exciting prospect in pharmaceutical research due to its unique structural features and potential applications. Its systematic name, 3-2-(2,3-dihydro-1H-isoindol-2-yl)-2-oxoethyl-6-methyl-3,4-dihydropyrimidin-4-one, highlights its complex molecular architecture which may contribute to its multifaceted biological activities. As research continues into this and related compounds, new insights into their pharmacological properties will undoubtedly emerge.